4-Chloro-2-fluoropyridine-3-sulfonyl chloride

• IUPAC Name: 4-chloro-2-fluoropyridine-3-sulfonyl chloride
• InChI: InChI=1S/C5H2Cl2FNO2S/c6-3-1-2-9-5(8)4(3)12(7,10)11/h1-2H
• InChI Key: UDVKQIQJWYYYNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Cl)S(=O)(=O)Cl)F
• Molecular Formula: C5H2Cl2FNO2S
• Molecular Weight: 230.04 g/mol

Description

4-Chloro-2-fluoropyridine-3-sulfonyl chloride is a chemical compound with the CAS Number: 1805641-40-0. It has a molecular weight of 230.05. The IUPAC name for this compound is 4-chloro-2-fluoropyridine-3-sulfonyl chloride.

Molecular Structure Analysis

The InChI code for 4-Chloro-2-fluoropyridine-3-sulfonyl chloride is 1S/C5H2Cl2FNO2S/c6-3-1-2-9-5(8)4(3)12(7,10)11/h1-2H. This code provides a specific textual representation of the compound’s molecular structure.

Chemical Reactions Analysis

While specific chemical reactions involving 4-Chloro-2-fluoropyridine-3-sulfonyl chloride are not detailed in the search results, sulfonyl chlorides in general are known to be involved in various chemical reactions. For instance, they can be used to introduce sulfonamide functionalities into MOF frameworks.

Scientific Research Applications

Efficient Functionalization and Drug Synthesis

4-Chloro-2-fluoropyridine-3-sulfonyl chloride serves as an efficient intermediate in the synthesis of complex organic compounds. For instance, it has been utilized in the efficient functionalization of pyridinylmethyl groups to synthesize cognition-enhancing drug candidates, demonstrating its pivotal role in the development of therapeutics aimed at enhancing acetylcholine release (Pesti et al., 2000).

Catalyst and Reagent in Organic Synthesis

This compound is also instrumental as a reagent in the synthesis of sulfonylamides and sulfonyl fluorides from heteroaryl thiols, showcasing its utility in creating stable and useful monomers for parallel chemistry efforts. The ability to conduct these syntheses at low temperatures and without the need for chlorine gas highlights its convenience and efficiency (Wright & Hallstrom, 2006).

Development of Novel Catalysts

Furthermore, 4-Chloro-2-fluoropyridine-3-sulfonyl chloride is foundational in the preparation of novel catalysts, such as N-sulfonic acid poly(4-vinylpyridinium) chloride. This catalyst is efficient and reusable, significantly enhancing the N-Boc protection of amines, a fundamental reaction in the protection strategies of organic synthesis. The advantages of excellent yields and short reaction times, coupled with the catalyst's reusability, underscore its value in streamlining synthetic procedures (Shirini et al., 2013).

Structural and Crystallographic Studies

Its role extends into the realm of crystallography, where derivatives of 4-fluoroisoquinoline-5-sulfonyl chloride have been studied for their molecular conformations and interactions. These studies provide insights into the steric effects and molecular interactions critical for the design and synthesis of complex molecular architectures (Ohba et al., 2012).

Advancing Fluoroalkylation Techniques

Additionally, 4-Chloro-2-fluoropyridine-3-sulfonyl chloride contributes to the advancement of fluoroalkylation techniques, a key area in medicinal chemistry due to the importance of fluorine in drug design and development. It enables the introduction of fluorine-containing functional groups into organic compounds, enhancing their biological activity and pharmacokinetic properties (Zhang et al., 2012).